Cas no 2171646-25-4 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid
• CAS No: 2171646-25-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6138638
• PubChem ID: 165560284
• Update Time: 2025-06-12

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid
• EN300-1522404
• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}hex-5-enoic acid
• 2171646-25-4

• Inchi： 1S/C26H28N2O5/c1-2-3-12-22(24(30)31)27-23(29)15-26(13-14-26)28-25(32)33-16-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h2,4-11,21-22H,1,3,12-16H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： WYPQQOPYPYFFGC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C(=O)O)CCC=C)=O)CC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid

Recent Advances in the Study of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid (CAS: 2171646-25-4)

The compound 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid (CAS: 2171646-25-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropyl and hex-5-enoic acid moieties, has shown promising potential in various therapeutic applications, particularly in peptide synthesis and drug discovery. Recent studies have focused on elucidating its synthetic pathways, biological activity, and potential as a building block for novel pharmaceuticals.

One of the key areas of research has been the optimization of the synthetic route for 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The researchers highlighted the compound's stability under standard SPPS conditions, making it a valuable intermediate for the production of complex peptides with enhanced bioactivity.

In addition to its synthetic utility, the biological activity of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid has been explored in the context of enzyme inhibition. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory effects against certain proteases, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders. Further investigations are underway to elucidate the structure-activity relationship (SAR) and optimize the compound's pharmacokinetic properties.

The versatility of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid extends to its use in bioconjugation strategies. Recent work published in Bioconjugate Chemistry (2024) demonstrated its efficacy as a linker molecule for the site-specific modification of proteins and peptides. This application is particularly relevant in the development of antibody-drug conjugates (ADCs) and other targeted therapies, where precise control over conjugation is critical for maintaining therapeutic efficacy and minimizing off-target effects.

Looking ahead, the continued exploration of 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}hex-5-enoic acid and its derivatives holds great promise for advancing both fundamental research and clinical applications. Future studies are expected to focus on scaling up synthesis, improving bioavailability, and expanding its utility in novel drug delivery systems. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.